Cas no 2921838-91-5 (2,6-Difluoro-5-formylnicotinic acid)
2,6-Difluoro-5-formylnicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 2921838-91-5
- MFCD34818210
- 2,6-Difluoro-5-formylnicotinic acid
-
- Inchi: 1S/C7H3F2NO3/c8-5-3(2-11)1-4(7(12)13)6(9)10-5/h1-2H,(H,12,13)
- InChI Key: LYMCIOJLHQKZKL-UHFFFAOYSA-N
- SMILES: FC1C(C(=O)O)=CC(C=O)=C(N=1)F
Computed Properties
- Exact Mass: 187.00809928g/mol
- Monoisotopic Mass: 187.00809928g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 67.3Ų
2,6-Difluoro-5-formylnicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB612024-250mg |
2,6-Difluoro-5-formylnicotinic acid; . |
2921838-91-5 | 250mg |
€355.80 | 2024-07-19 | ||
| abcr | AB612024-1g |
2,6-Difluoro-5-formylnicotinic acid; . |
2921838-91-5 | 1g |
€659.60 | 2024-07-19 | ||
| abcr | AB612024-5g |
2,6-Difluoro-5-formylnicotinic acid; . |
2921838-91-5 | 5g |
€2218.40 | 2024-07-19 |
2,6-Difluoro-5-formylnicotinic acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 2,6-Difluoro-5-formylnicotinic acid
Recent Advances in the Application of 2,6-Difluoro-5-formylnicotinic Acid (CAS: 2921838-91-5) in Chemical Biology and Pharmaceutical Research
2,6-Difluoro-5-formylnicotinic acid (CAS: 2921838-91-5) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have highlighted its utility in the construction of heterocyclic scaffolds, which are pivotal in drug discovery. This research briefing provides an overview of the latest advancements involving this compound, focusing on its chemical properties, synthetic applications, and potential therapeutic implications.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2,6-Difluoro-5-formylnicotinic acid as a precursor for the synthesis of selective FGFR (fibroblast growth factor receptor) inhibitors. The study emphasized the compound's role in introducing fluorine atoms, which enhance metabolic stability and binding affinity. Researchers utilized this intermediate to develop a series of derivatives with improved pharmacokinetic profiles, showcasing its versatility in medicinal chemistry.
Further investigations have explored the compound's application in click chemistry and bioconjugation. A recent ACS Chemical Biology article reported its use in the site-specific modification of proteins, enabling the development of targeted drug delivery systems. The aldehyde functionality of 2,6-Difluoro-5-formylnicotinic acid allows for efficient conjugation with aminooxy or hydrazide groups, making it a valuable tool for chemists working on antibody-drug conjugates (ADCs) and other biopharmaceuticals.
In addition to its synthetic utility, computational studies have provided insights into the molecular interactions of derivatives stemming from this compound. Molecular docking simulations have revealed favorable binding modes with various therapeutic targets, including cancer-associated kinases and inflammatory enzymes. These findings underscore the compound's potential in rational drug design and structure-activity relationship (SAR) studies.
The safety and handling of 2,6-Difluoro-5-formylnicotinic acid have also been addressed in recent industrial reports. Proper storage conditions (e.g., under inert atmosphere at low temperatures) and handling protocols have been established to ensure its stability and prevent degradation. These guidelines are critical for researchers working with this sensitive aldehyde-containing compound.
Looking ahead, the unique properties of 2,6-Difluoro-5-formylnicotinic acid position it as a promising building block for next-generation pharmaceuticals. Ongoing research is exploring its application in the development of covalent inhibitors and PROTACs (proteolysis-targeting chimeras), further expanding its impact on drug discovery. As synthetic methodologies continue to evolve, this compound is expected to play an increasingly important role in addressing unmet medical needs.
2921838-91-5 (2,6-Difluoro-5-formylnicotinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)